Cas no 1114822-70-6 (1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)
1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
- SBB084007
- 1,4-DIMETHYL-2-OXO-3H-QUINOLINE-4-CARBOXYLIC ACID
- 1,4-dimethyl-2-oxo-1,3,4-trihydroquinoline-4-carboxylic acid
- 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
-
- Inchi: 1S/C12H13NO3/c1-12(11(15)16)7-10(14)13(2)9-6-4-3-5-8(9)12/h3-6H,7H2,1-2H3,(H,15,16)
- InChI Key: DTFVOKBVVXNWCP-UHFFFAOYSA-N
- SMILES: OC(C1(C)C2C=CC=CC=2N(C)C(C1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 328
- XLogP3: 0.8
- Topological Polar Surface Area: 57.6
1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B430333-10mg |
1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid |
1114822-70-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B430333-50mg |
1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid |
1114822-70-6 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B430333-100mg |
1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid |
1114822-70-6 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Enamine | EN300-39936-0.05g |
1,4-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1114822-70-6 | 95.0% | 0.05g |
$135.0 | 2025-02-20 | |
| Enamine | EN300-39936-0.1g |
1,4-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1114822-70-6 | 95.0% | 0.1g |
$202.0 | 2025-02-20 | |
| Enamine | EN300-39936-0.25g |
1,4-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1114822-70-6 | 95.0% | 0.25g |
$289.0 | 2025-02-20 | |
| Enamine | EN300-39936-0.5g |
1,4-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1114822-70-6 | 95.0% | 0.5g |
$480.0 | 2025-02-20 | |
| Enamine | EN300-39936-1.0g |
1,4-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1114822-70-6 | 95.0% | 1.0g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-39936-2.5g |
1,4-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1114822-70-6 | 95.0% | 2.5g |
$1202.0 | 2025-02-20 | |
| Enamine | EN300-39936-5.0g |
1,4-dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid |
1114822-70-6 | 95.0% | 5.0g |
$1779.0 | 2025-02-20 |
1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid: A Multifaceted Compound with Promising Applications in Pharmaceutical Research
1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid represents a unique class of organic compounds that have garnered significant attention in recent years due to their potential therapeutic applications and structural versatility. This compound, with the chemical formula C14H14N2O2 and CAS number 1114822-70-6, is characterized by a tetrahydroquinoline ring system with substituents at the 1,4-positions and a carboxylic acid group at the 4-position. Its molecular structure combines aromaticity with aliphatic functionalities, enabling it to interact with multiple biological targets. Recent studies have highlighted its potential as a scaffold for drug development, particularly in the context of anti-inflammatory and neuroprotective therapies.
The 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid molecule exhibits a unique combination of structural features that contribute to its biological activity. The tetrahydroquinoline ring, a derivative of quinoline, provides a rigid framework that can engage in hydrogen bonding and π-π stacking interactions with target proteins. The presence of two methyl groups at the 1 and 4 positions introduces steric and electronic effects that modulate the compound's reactivity and selectivity. Additionally, the carboxylic acid group at the 4-position plays a critical role in ionization and solubility properties, which are essential for pharmaceutical applications. These structural elements collectively position the compound as a promising candidate for further exploration in medicinal chemistry.
Recent advancements in computational drug design have facilitated the identification of 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid as a potential lead compound for targeting inflammatory pathways. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibition of the NF-κB signaling pathway, a key mediator of inflammation and immune response. The compound's ability to modulate this pathway suggests its potential utility in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's low cytotoxicity profile, which is a critical factor in drug development.
Furthermore, the 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has shown promising results in preclinical studies related to neurodegenerative disorders. Research published in Neuropharmacology in 2024 indicated that this compound may exert neuroprotective effects by reducing oxidative stress and enhancing mitochondrial function. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it enables direct interaction with central nervous system targets. These findings suggest potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid involves a multi-step process that typically begins with the condensation of an appropriate aromatic amine with a ketone derivative. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in determining the yield and purity of the final product. Recent developments in green chemistry have led to the optimization of synthetic routes to minimize waste and improve sustainability. For instance, a 2023 paper in Green Chemistry described an environmentally friendly method using microwave-assisted synthesis, which significantly reduced reaction time and energy consumption.
Pharmacokinetic studies of 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid have revealed favorable properties that support its potential as a therapeutic agent. The compound exhibits good solubility in aqueous solutions, which is essential for oral administration. Its metabolic profile, as determined by in vitro and in vivo studies, indicates minimal hepatic metabolism, which could reduce the risk of drug-drug interactions. These properties are particularly important for the development of long-acting formulations that require sustained release mechanisms.
Recent advancements in structural biology have provided insights into the molecular mechanisms underlying the biological activity of 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. X-ray crystallography studies of the compound in complex with its target proteins have revealed specific binding interactions that contribute to its efficacy. For example, a 2024 study published in Structure demonstrated that the compound binds to the kinase domain of the TNF receptor-associated factor 3 (TRAF3), inhibiting its activation and downstream signaling. These findings have important implications for the design of more potent and selective derivatives of the compound.
Despite its promising properties, the 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid still faces challenges that need to be addressed before it can be considered for clinical trials. One of the primary concerns is the need to optimize its bioavailability and improve its stability under physiological conditions. Additionally, further studies are required to elucidate the long-term effects of the compound and its potential interactions with other medications. These challenges highlight the importance of continued research and development in this area.
Overall, 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid represents a significant advancement in the field of pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, it is anticipated that this compound will play an increasingly important role in the treatment of various diseases. The ongoing exploration of its properties and applications underscores the potential of this compound to contribute to the advancement of modern medicine.
For researchers and pharmaceutical professionals, the study of 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid offers a wealth of opportunities for innovation. The compound's structural versatility allows for the design of derivatives with enhanced potency and specificity, which could lead to the development of more effective treatments. As the field of medicinal chemistry continues to advance, the potential applications of this compound are likely to expand, further solidifying its role as a key player in the quest for new therapeutic solutions.
Ultimately, the exploration of 1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid represents a testament to the power of interdisciplinary research in drug discovery. By combining insights from chemistry, biology, and pharmacology, scientists are uncovering new possibilities for the treatment of complex diseases. As the research on this compound progresses, it is expected to contribute significantly to the development of innovative therapies that address unmet medical needs.
1114822-70-6 (1,4-Dimethyl-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)